Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)-

• CAS No.: 157472-96-3
• Molecular Formula: C10H11ClF3N3
• Synonyms: 1,1,2,2 - tetraMethyl - 1,2 - ethanediaMino - N,N/' - bis(3,5 - di - tert - butylsalicylidene) - cobalt(II)

Description

Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)- is a cobalt-based coordination compound. It is known for its unique structure, which includes a cobalt ion coordinated with two salicylideneiminato ligands. This compound is often used in catalysis and has applications in various chemical reactions due to its stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)- typically involves the reaction of cobalt(II) acetate with 3,5-di-tert-butylsalicylaldehyde and tetramethylethylenediamine. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The product is then purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form cobalt(III) complexes.

Reduction: It can be reduced back to cobalt(II) from cobalt(III).

Substitution: Ligand exchange reactions can occur, where the salicylideneiminato ligands are replaced by other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Reducing agents such as sodium borohydride or hydrazine are used.

Substitution: Ligand exchange reactions are typically carried out in the presence of excess ligand and an appropriate solvent.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of cobalt(III) complexes, while reduction can regenerate the cobalt(II) compound.

Scientific Research Applications

Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)- has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions, including oxidation and reduction reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the field of cancer treatment.

Industry: It is used in the production of fine chemicals and as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)- exerts its effects involves the coordination of the cobalt ion with the salicylideneiminato ligands. This coordination enhances the reactivity of the cobalt center, allowing it to participate in various chemical reactions. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Cobalt, [[2,2'-[(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[(nitrilo-kappaN)methylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenolato-kappaO]](2-)]-, (SP-4-2)- is unique due to its specific ligand structure and coordination environment. Similar compounds include:

N,N’-bis(3,5-di-tert-butylsalicylidene)ethylenediamine cobalt(II): This compound has a similar ligand structure but different coordination environment.

N,N’-bis(3,5-di-tert-butylsalicylidene)cyclohexanediamine cobalt(II): This compound uses a different diamine ligand, resulting in different reactivity and applications.

These similar compounds highlight the importance of ligand structure in determining the properties and applications of cobalt-based coordination compounds.